Cas no 3204-68-0 (Benzyldimethylanilinium Chloride)

• Product name: Benzyldimethylanilinium Chloride
• CAS No: 3204-68-0
• MF: C₁₅H₁₈ClN
• MW: 247.763123035431
• MDL: MFCD00031566
• CID: 311045
• PubChem ID: 87563457

Benzyldimethylanilinium Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-dimethyl-N-phenyl-, chloride (1:1)
• Benzyldimethylphenylammonium Chloride
• benzyl-dimethyl-phenylazanium,chloride
• (benzyl)-(phenyl)-di(methyl)-ammonium chloride
• benzyl(dimethyl)phenylammonium chloride
• Dimethylbenzylanilinium chloride
• Dimethylbenzylphenylammonium Chloride
• Dimethylphenylbenzylammonium chloride
• N,N-dimethyl N-benzyl N-phenyl ammonium chloride
• N-Benzyl-N,N-dimethylanilinium chloride
• phenyl-benzyl-dimethylammonium chloride
• Phenyldimethylbenzylammonium chloride
• Phenylbenzyldimethylammonium Chloride
• N-benzyl-N,N-dimethylbenzenaminium chloride
• NS00045056
• benzylphenyldimethylammonium chloride
• AKOS032957928
• Leukotrope
• Benzyldimethylanilinium chloride
• FT-0622864
• CS-0158158
• SCHEMBL1559083
• HY-W105516
• NSC-10413
• UNII-PZ7TH2R6AE
• EINECS 221-707-2
• Benzenemethanaminium, N,N-dimethyl-N-phenyl-, chloride
• Leucotrope O
• QLRKASHXFNIPLZ-UHFFFAOYSA-M
• F11886
• benzyl-dimethyl-phenylazanium;chloride
• MFCD00031566
• PZ7TH2R6AE
• SY058022
• NSC 10413
• AS-65790
• N-benzyl-N,N-dimethylbenzenaminiumchloride
• AKOS015833143
• NSC10413
• B0416
• 3204-68-0
• N,N-Dimethyl-N-phenylbenzenemethanaminium chloride
• Benzenemethanaminium,N-dimethyl-N-phenyl-, chloride
• Benzenemethanaminium, N,N-dimethyl-N-phenyl-, chloride (1:1)
• Leukotrop
• Ammonium, benzyldimethylphenyl-, chloride
• DTXSID60883917
• AI3-17999
• Benzyldimethylphenylammonium Chloride; Dimethylbenzylanilinium Chloride;
• DB-048143
• Benzyldimethylanilinium Chloride

• MDL： MFCD00031566
• Inchi： InChI=1S/C15H18N.ClH/c1-16(2,15-11-7-4-8-12-15)13-14-9-5-3-6-10-14;/h3-12H,13H2,1-2H3;1H/q+1;/p-1
• InChI Key： QLRKASHXFNIPLZ-UHFFFAOYSA-M
• SMILES： C[N+](C)(CC1=CC=CC=C1)C2=CC=CC=C2.[Cl-]

Computed Properties

• Exact Mass: 247.11300
• Monoisotopic Mass: 247.112777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: 134-138°C
• Water Partition Coefficient: almost transparency
• PSA: 0.00000
• LogP: 0.45770

Benzyldimethylanilinium Chloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Benzyldimethylanilinium Chloride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Benzyldimethylanilinium Chloride

Benzyldimethylanilinium Chloride (CAS No. 3204-68-0): Applications and Recent Research Developments

Benzyldimethylanilinium Chloride, a compound with the chemical formula C₁₄H₁₆NCl and CAS number 3204-68-0, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, also known as benzyldimethylanilinium chloride, is characterized by its unique structural properties, which make it a valuable reagent in various synthetic and analytical applications.

The< strong>benzyldimethylanilinium chloride molecule consists of a benzyl group attached to a dimethylammonium core, which is further stabilized by a chloride ion. This structural configuration imparts several advantageous characteristics, including high solubility in polar solvents, stability under a range of pH conditions, and the ability to form stable complexes with other biomolecules. These properties have made it an attractive candidate for use in drug delivery systems, surfactants, and as an intermediate in the synthesis of more complex organic molecules.

In recent years, the< strong>benzyldimethylanilinium chloride has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its use as a component in prodrug formulations. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body, often through enzymatic or chemical processes. The< strong>benzyldimethylanilinium chloride-based prodrugs have shown promise in enhancing drug bioavailability and reducing side effects associated with direct administration.

A notable study published in the journal Organic Process Research & Development highlighted the use of< strong>benzyldimethylanilinium chloride as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that incorporating this compound into prodrug molecules improved their stability and solubility, thereby enhancing their efficacy against viral infections. This finding underscores the importance of< strong>CAS No. 3204-68-0-based compounds in developing next-generation therapeutics.

The compound's role in materials science is another area of growing interest. Researchers have explored its potential as a building block for designing advanced polymers and hydrogels with tailored properties. These materials find applications in biomedical engineering, particularly in the development of scaffolds for tissue regeneration and drug-eluting stents. The ability of< strong>benzyldimethylanilinium chloride to form stable ionic interactions with other polymer chains has been leveraged to create materials with enhanced mechanical strength and biocompatibility.

In addition to its pharmaceutical and materials science applications, CAS No. 3204-68-0 has been investigated for its role in analytical chemistry. Its unique spectroscopic properties make it useful as an internal standard or reference compound in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) experiments. These techniques are crucial for elucidating the structure of complex organic molecules and monitoring reaction mechanisms in real-time.

The compound's behavior as an ion pair former has also been studied in detail. In aqueous solutions, it can form stable ion pairs with various anions, including carboxylates and phosphates. These ion pairs have been utilized to enhance the solubility of poorly water-soluble drugs and to improve the efficiency of extraction processes in pharmaceutical manufacturing.

Emerging research suggests that< strong>benzyldimethylanilinium chloride may have applications in nanotechnology. Its ability to self-assemble into ordered structures has been exploited to create nanoscale architectures for drug delivery and catalysis. These nanomaterials exhibit unique properties that can be tailored for specific biomedical applications, such as targeted drug delivery systems or biosensors.

The environmental impact of using< strong>CAS No. 3204-68-0-based compounds has also been evaluated. Studies indicate that these compounds are biodegradable and do not pose significant environmental hazards when used under controlled conditions. This makes them suitable for industrial applications where environmental safety is a priority.

In conclusion, Benzyldimethylanilinium Chloride (CAS No.< strong>3204-68-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural properties make it an invaluable tool in pharmaceutical research, materials science, analytical chemistry, and nanotechnology. As research continues to uncover new uses for this compound, its importance is likely to grow further, contributing to advancements in medicine and technology.